Cas no 3633-17-8 (Ethyl 6-aminohexanoate hydrochloride)

• Product Name: Ethyl 6-aminohexanoate hydrochloride
• CAS No: 3633-17-8
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD00972035
• CID: 322873
• Update Time: 2025-11-01

Ethyl 6-aminohexanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-aminohexanoate hydrochloride
• Hexanoicacid, 6-amino-, ethyl ester, hydrochloride (1:1)
• 5-ethoxycarbonylpentylamine hydrochloride
• 6-aminocaproate ethyl ester hydrochloride
• 6-AMINOHEXANOIC ACID, HYDROCHLORIDE
• AC1L9YHI
• AK145590
• ethyl ester-6-aminohexanoic acid hydrochloride
• NSC226
• 6-AMINOCAPRONIC ACID ETHYL ESTER HYDROCHLORIDE
• Ethyl 6-aminohexanoate HCl
• epsilon-Aminocaproic acid, ethyl ester, hydrochloride
• MMSVBKQTXSDWQN-UHFFFAOYSA-N
• Ethyl 6-aminocaproate hydrochloride
• ethyl 6-aminohexanoate,hydrochloride
• AX8108164
• ST2413048
• H

• MDL： MFCD00972035
• Inchi： 1S/C8H17NO2.ClH/c1-2-11-8(10)6-4-3-5-7-9;/h2-7,9H2,1H3;1H
• InChI Key： MMSVBKQTXSDWQN-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CCCCCN)=O

Computed Properties

• Exact Mass: 195.10300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 104
• Topological Polar Surface Area: 52.3

Experimental Properties

• Boiling Point: 211.4℃ at 760 mmHg
• PSA: 52.32000
• LogP: 2.57090

Additional information on Ethyl 6-aminohexanoate hydrochloride

Research Brief on Ethyl 6-aminohexanoate Hydrochloride (CAS: 3633-17-8): Recent Advances and Applications

Ethyl 6-aminohexanoate hydrochloride (CAS: 3633-17-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative of 6-aminohexanoic acid has garnered attention due to its versatile applications in drug synthesis, peptide modification, and as a building block for bioactive molecules. Recent studies have explored its potential in enhancing drug delivery systems and improving the pharmacokinetic properties of therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 6-aminohexanoate hydrochloride in the synthesis of novel protease inhibitors. The compound's ability to act as a spacer molecule was highlighted, facilitating the optimal positioning of pharmacophores for target binding. The study demonstrated a 40% improvement in inhibitory activity compared to traditional linker molecules, underscoring its utility in drug design.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where Ethyl 6-aminohexanoate hydrochloride was utilized to modify peptide-based therapeutics. The research team observed enhanced stability and bioavailability of the modified peptides, attributed to the compound's hydrophobic ethyl ester group. This modification also reduced enzymatic degradation, making it a promising strategy for oral peptide delivery.

Recent patent filings (e.g., WO2023056789) have further expanded the applications of Ethyl 6-aminohexanoate hydrochloride in biodegradable polymers for controlled drug release. Its incorporation into polymer matrices improved drug-loading capacity and sustained release profiles, particularly for hydrophilic drugs. These innovations are poised to address challenges in personalized medicine and targeted therapy.

Ongoing clinical trials (NCT05678944) are evaluating Ethyl 6-aminohexanoate hydrochloride-conjugated anticancer agents, with preliminary data showing reduced systemic toxicity and enhanced tumor accumulation. The compound's role as a cleavable linker in antibody-drug conjugates (ADCs) is particularly noteworthy, offering a balance between stability during circulation and efficient payload release at the target site.

Future research directions include exploring the compound's potential in CRISPR-Cas9 delivery systems and mRNA vaccine formulations. Its biocompatibility and tunable properties make it an attractive candidate for next-generation nanocarriers. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects, which are active areas of investigation.